Cas no 1551078-55-7 (2-(5-Fluoropyridin-2-yl)propanoic acid)

• Product Name: 2-(5-Fluoropyridin-2-yl)propanoic acid
• CAS No: 1551078-55-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5692974
• PubChem ID: 83126324
• Update Time: 2025-10-29

2-(5-Fluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1617499
• 2-(5-fluoropyridin-2-yl)propanoicacid
• SCHEMBL17765226
• 2-(5-fluoropyridin-2-yl)propanoic acid
• AKOS021447756
• 1551078-55-7
• 2-Pyridineacetic acid, 5-fluoro-α-methyl-
• 2-(5-Fluoropyridin-2-yl)propanoic acid

• Inchi： 1S/C8H8FNO2/c1-5(8(11)12)7-3-2-6(9)4-10-7/h2-5H,1H3,(H,11,12)
• InChI Key： LFTNNUFIJSCMHK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 258.1±25.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-Fluoropyridin-2-yl)propanoic acid

Comprehensive Overview of 2-(5-Fluoropyridin-2-yl)propanoic acid (CAS No. 1551078-55-7): Properties, Applications, and Industry Insights

2-(5-Fluoropyridin-2-yl)propanoic acid (CAS No. 1551078-55-7) is a fluorinated pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The compound's fluoropyridine core and propanoic acid side chain make it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity, particularly in inflammation-related pathways, aligning with the growing demand for targeted therapeutics.

In the context of drug discovery, 2-(5-Fluoropyridin-2-yl)propanoic acid serves as a key building block for small-molecule inhibitors. Its 5-fluoropyridine moiety enhances metabolic stability, addressing a common challenge in oral drug development. Researchers are exploring its applications in kinase inhibitors and GPCR modulators, reflecting industry trends toward precision medicine. The compound's carboxylic acid group also facilitates conjugation with other pharmacophores, enabling structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the CAS 1551078-55-7 compound exemplifies advancements in heterocyclic chemistry. Its fluorine substitution at the 5-position of the pyridine ring influences electron distribution, impacting binding affinity—a topic frequently searched in computational chemistry forums. This property makes it valuable for medicinal chemistry projects investigating halogen bonding interactions, a hot topic in AI-driven molecular design platforms.

Environmental and regulatory considerations are increasingly shaping compound selection. 2-(5-Fluoropyridin-2-yl)propanoic acid demonstrates favorable green chemistry metrics, with several synthetic routes achieving high atom economy. This aligns with pharmaceutical industry's push toward sustainable APIs, a frequently searched term in process chemistry circles. Analytical methods like HPLC purity testing and LC-MS characterization for this compound are well-documented, addressing quality control queries common among CMO professionals.

The compound's physicochemical properties—including its logP value and aqueous solubility—are critical for formulation scientists. Recent patent literature reveals its incorporation in prodrug strategies to enhance bioavailability, a trending solution for BCS Class II/IV compounds. These aspects resonate with formulation-related searches such as "improving API solubility" and "cocrystal screening," highlighting its relevance to current pharmaceutical development challenges.

Supply chain dynamics for CAS 1551078-55-7 reflect broader shifts in fine chemical sourcing. With increasing emphasis on geographic diversification post-pandemic, manufacturers are documenting multistep synthesis protocols to ensure supply resilience. This addresses frequent queries about "alternative synthetic routes" in process development discussions. The compound's stability under GMP storage conditions further enhances its appeal for commercial-scale applications.

Emerging applications in agricultural chemistry are expanding the market for 2-(5-Fluoropyridin-2-yl)propanoic acid. Its structural motifs appear in novel herbicide safeners, coinciding with industry demand for crop protection solutions with reduced environmental impact. This connects to trending searches about "fluorinated agrochemicals" and "metabolic pathway modulation in plants," demonstrating cross-industry utility.

Analytical characterization techniques for this compound—particularly 19F NMR spectroscopy and X-ray crystallography—are widely discussed in research publications. These methods provide critical data for polymorph screening, a key concern in solid-state chemistry communities. The fluorine atom's strong NMR signal makes it valuable for reaction monitoring, addressing common pain points in process optimization workflows.

In conclusion, 2-(5-Fluoropyridin-2-yl)propanoic acid (CAS No. 1551078-55-7) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, while its synthetic accessibility meets industrial scalability requirements. As fluorine chemistry continues to dominate R&D investment, this compound's strategic importance is poised to grow, offering solutions to challenges in bioavailability enhancement, target selectivity, and sustainable manufacturing.